molecular formula C8H8FI B8758662 1,2-Dimethyl-4-fluoro-5-iodobenzene

1,2-Dimethyl-4-fluoro-5-iodobenzene

Cat. No.: B8758662
M. Wt: 250.05 g/mol
InChI Key: FJAHOFMWQBTAMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Dimethyl-4-fluoro-5-iodobenzene is a useful research compound. Its molecular formula is C8H8FI and its molecular weight is 250.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8FI

Molecular Weight

250.05 g/mol

IUPAC Name

1-fluoro-2-iodo-4,5-dimethylbenzene

InChI

InChI=1S/C8H8FI/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3

InChI Key

FJAHOFMWQBTAMB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1C)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 50.8 mmol 2-fluoro-4,5-dimethyl-phenylamine-(commercial, CAS: 117832-17-4) in 70 ml water was added dropwise at 0° C. a solution of 5 ml concentrated sulfuric acid in 15 ml water. A solution of 66.0 mmol sodium nitrite in 15 ml water was then added dropwise and stirring continued at 0° C. for 60 min. A solution of 173 mmol potassium iodide in 50 ml water was then added dropwise over 30 min while maintaining the reaction temperature between 0 and 5° C. The reaction mixture was then warmed to room temperature and stirred for 3 h before being quenched with aqueous sodium thiosulphite solution and diluted with ethyl acetate. The phases were separated and the organic phase was washed with water and then dried over sodium sulfate and concentrated in vacuo to yield the title compound as a brown solid (69% yield). MS (m/e): 251 ([M+H]+, 100%).
Quantity
50.8 mmol
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Quantity
15 mL
Type
solvent
Reaction Step Two
Quantity
66 mmol
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
Quantity
173 mmol
Type
reactant
Reaction Step Four
Name
Quantity
50 mL
Type
solvent
Reaction Step Four
Yield
69%

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